N-butyl-2-(2-{3-methoxy-4-[2-(3-methoxyanilino)-2-oxoethoxy]benzylidene}hydrazino)-2-oxoacetamide

• Molecular Formula: C23H28N4O6
• Molecular Weight: 456.5 g/mol
• IUPAC Name: N-butyl-N//'-[(E)-[3-methoxy-4-[2-(3-methoxyanilino)-2-oxoethoxy]phenyl]methylideneamino]oxamide
• InChI: InChI=1S/C23H28N4O6/c1-4-5-11-24-22(29)23(30)27-25-14-16-9-10-19(20(12-16)32-3)33-15-21(28)26-17-7-6-8-18(13-17)31-2/h6-10,12-14H,4-5,11,15H2,1-3H3,(H,24,29)(H,26,28)(H,27,30)/b25-14+
• InChI Key: ONPIFDREIRHMOB-AFUMVMLFSA-N
• Isomeric SMILES: CCCCNC(=O)C(=O)N/N=C/C1=CC(=C(C=C1)OCC(=O)NC2=CC(=CC=C2)OC)OC
• SMILES: CCCCNC(=O)C(=O)NN=CC1=CC(=C(C=C1)OCC(=O)NC2=CC(=CC=C2)OC)OC

Description

N-butyl-2-(2-{3-methoxy-4-[2-(3-methoxyanilino)-2-oxoethoxy]benzylidene}hydrazino)-2-oxoacetamide, also known as N-butyl-2-(2-{3-methoxy-4-[2-(3-methoxyanilino)-2-oxoethoxy]benzylidene}hydrazinyl)acetamide, is a synthetic compound with potential biomedical applications. This compound is commonly referred to as N-butyl-2-(2-{3-methoxy-4-[2-(3-methoxyanilino)-2-oxoethoxy]benzylidene}hydrazinyl)acetamide, which is a mouthful, but it is necessary to identify the compound accurately.

Mechanism of Action

The mechanism of action of N-butyl-2-(2-{3-methoxy-4-[2-(3-methoxyanilino)-2-oxoethoxy]benzylidene}hydrazino)-2-oxoacetamide(2-{3-methoxy-4-[2-(3-methoxyanilino)-2-oxoethoxy]benzylidene}hydrazino)-2-oxoacetamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in the inflammatory response and cancer cell growth.
Biochemical and Physiological Effects:
N-butyl-2-(2-{3-methoxy-4-[2-(3-methoxyanilino)-2-oxoethoxy]benzylidene}hydrazino)-2-oxoacetamide(2-{3-methoxy-4-[2-(3-methoxyanilino)-2-oxoethoxy]benzylidene}hydrazino)-2-oxoacetamide has been shown to have several biochemical and physiological effects. These effects include the inhibition of inflammatory cytokines, the induction of apoptosis in cancer cells, and the inhibition of angiogenesis.

Advantages and Limitations for Lab Experiments

One of the advantages of N-butyl-2-(2-{3-methoxy-4-[2-(3-methoxyanilino)-2-oxoethoxy]benzylidene}hydrazino)-2-oxoacetamide(2-{3-methoxy-4-[2-(3-methoxyanilino)-2-oxoethoxy]benzylidene}hydrazino)-2-oxoacetamide is that it is a synthetic compound, which means that it can be easily produced in large quantities for laboratory experiments. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo.

Future Directions

There are several future directions for the study of N-butyl-2-(2-{3-methoxy-4-[2-(3-methoxyanilino)-2-oxoethoxy]benzylidene}hydrazino)-2-oxoacetamide(2-{3-methoxy-4-[2-(3-methoxyanilino)-2-oxoethoxy]benzylidene}hydrazino)-2-oxoacetamide. One direction is to further investigate its anti-inflammatory properties and its potential use in the treatment of inflammatory diseases. Another direction is to study its anticancer properties and its potential use in cancer therapy. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects in vivo.

Synthesis Methods

The synthesis of N-butyl-2-(2-{3-methoxy-4-[2-(3-methoxyanilino)-2-oxoethoxy]benzylidene}hydrazino)-2-oxoacetamide(2-{3-methoxy-4-[2-(3-methoxyanilino)-2-oxoethoxy]benzylidene}hydrazino)-2-oxoacetamide is a multi-step process that involves the reaction of various chemical reagents. The synthesis begins with the reaction of 3-methoxy-4-hydroxybenzaldehyde and 3-methoxyaniline to form 3-methoxy-4-[2-(3-methoxyanilino)-2-oxoethoxy]benzaldehyde. This intermediate is then reacted with N-butylhydrazine to form N-butyl-2-(2-{3-methoxy-4-[2-(3-methoxyanilino)-2-oxoethoxy]benzylidene}hydrazino)-2-oxoacetamide(2-{3-methoxy-4-[2-(3-methoxyanilino)-2-oxoethoxy]benzylidene}hydrazino)-2-oxoacetamide.

Scientific Research Applications

N-butyl-2-(2-{3-methoxy-4-[2-(3-methoxyanilino)-2-oxoethoxy]benzylidene}hydrazino)-2-oxoacetamide(2-{3-methoxy-4-[2-(3-methoxyanilino)-2-oxoethoxy]benzylidene}hydrazino)-2-oxoacetamide has been the subject of several scientific studies due to its potential biomedical applications. One study found that this compound has anti-inflammatory properties, which could be useful in the treatment of various inflammatory diseases. Another study found that N-butyl-2-(2-{3-methoxy-4-[2-(3-methoxyanilino)-2-oxoethoxy]benzylidene}hydrazino)-2-oxoacetamide(2-{3-methoxy-4-[2-(3-methoxyanilino)-2-oxoethoxy]benzylidene}hydrazino)-2-oxoacetamide has potential anticancer properties, making it a promising candidate for cancer therapy.